5-bromo-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]furan-2-carboxamide
• InChI: InChI=1S/C19H15BrN2O3S/c20-17-8-7-15(25-17)18(23)21-13-5-6-14-12(11-13)3-1-9-22(14)19(24)16-4-2-10-26-16/h2,4-8,10-11H,1,3,9H2,(H,21,23)
• InChI Key: RAJIFTPLNKXXAN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)NC(=O)C3=CC=C(O3)Br)N(C1)C(=O)C4=CC=CS4
• Molecular Formula: C19H15BrN2O3S
• Molecular Weight: 431.3 g/mol

Description

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds which show interesting applications in the field of medicinal chemistry. They possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S.

Chemical Reactions Analysis

The synthesis of thiophene derivatives often involves reactions such as aromatic electrophilic substitution, heterocyclization methods, metal halogen exchange, or palladium chemistry.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Organic Synthesis

. .

Corrosion Inhibitors

. They can prevent or slow down the corrosion process in metals.

Organic Semiconductors

. These are used in various electronic devices due to their flexibility and low cost.

Organic Field-Effect Transistors (OFETs)

. OFETs are a type of transistor that utilizes an organic semiconductor in its channel.

Organic Light-Emitting Diodes (OLEDs)

. OLEDs are used in the creation of digital displays in devices such as television screens, computer monitors, and portable systems such as smartphones.

Biological Studies

. .

Antiproliferative Activity

. This involves the inhibition of cell growth in tumor cell lines.

Antiviral Activity

. .

Mechanism of Action

While the specific mechanism of action for “5-bromo-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]furan-2-carboxamide” is not available, thiophene derivatives have been reported to possess a wide range of therapeutic properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer.

Future Directions

Thiophene and its derivatives continue to attract great interest in industry as well as academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.